Cas no 2138008-66-7 (5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-3-methoxy-1,2-thiazole)

• Product Name: 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-3-methoxy-1,2-thiazole
• CAS No: 2138008-66-7
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 6142949
• PubChem ID: 165469954
• Update Time: 2025-07-20

5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-3-methoxy-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-3-methoxy-1,2-thiazole
• 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-3-methoxy-1,2-thiazole
• EN300-1076561
• 2138008-66-7

• Inchi： 1S/C11H12N2O2S/c1-14-9-6-8(16-13-9)10-11-7(2-4-12-10)3-5-15-11/h3,5-6,10,12H,2,4H2,1H3
• InChI Key： XLVQJDNHRPKTKF-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C1C2=C(C=CO2)CCN1

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.5Ų

Additional information on 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-3-methoxy-1,2-thiazole

Comprehensive Overview of 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-3-methoxy-1,2-thiazole (CAS No. 2138008-66-7)

The compound 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-3-methoxy-1,2-thiazole (CAS No. 2138008-66-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular framework combining furopyridine and methoxy-thiazole moieties, this compound exhibits potential bioactivity, making it a subject of interest for drug discovery and material science applications.

Recent studies highlight the growing demand for novel heterocyclic compounds like 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-3-methoxy-1,2-thiazole in addressing challenges such as antimicrobial resistance and targeted cancer therapies. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance solubility, stability, and binding affinity to biological targets. The presence of both furo[2,3-c]pyridine and thiazole rings contributes to its potential as a scaffold for kinase inhibitors or GPCR modulators.

From a synthetic chemistry perspective, the preparation of CAS No. 2138008-66-7 involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its molecular integrity, while computational modeling predicts its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity).

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-3-methoxy-1,2-thiazole, minimizing hazardous byproducts. This aligns with the pharmaceutical industry’s shift toward sustainable practices. Additionally, its potential applications in crop protection are being investigated, as thiazole derivatives are known for their herbicidal and fungicidal properties.

The compound’s mechanism of action remains under exploration, but preliminary data suggest interactions with enzymatic pathways involved in inflammation and cell proliferation. Its methoxy group may enhance membrane permeability, a critical factor for oral bioavailability. These attributes position it as a candidate for preclinical studies, with researchers focusing on structure-activity relationships (SAR) to refine its efficacy.

Market trends indicate rising investments in small-molecule therapeutics, where CAS No. 2138008-66-7 could play a niche role. Patent landscapes reveal increasing filings around similar structures, emphasizing their commercial viability. For laboratories and manufacturers, sourcing high-purity 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-3-methoxy-1,2-thiazole requires stringent quality control to meet regulatory standards for GMP compliance.

In summary, 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-3-methoxy-1,2-thiazole represents a promising chemical entity with multidisciplinary applications. Its development reflects broader scientific priorities, including precision medicine, sustainable synthesis, and functional material design. Future research will likely clarify its therapeutic potential and industrial scalability.